Thionyl chloride Thionyl chloride Thionyl chloride appears as a colorless to yellow fuming liquid with a suffocating pungent odor. Boiling point 79°C. A lachrymator. Highly corrosive and toxic. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has adverse health effects.
Thionyl chloride is a sulfinyl halide in which both of the halide atoms are chorines. It is a sulfinyl halide and a chlorine molecular entity.
Brand Name: Vulcanchem
CAS No.: 7719-09-7
VCID: VC20855797
InChI: InChI=1S/Cl2OS/c1-4(2)3
SMILES: O=S(Cl)Cl
Molecular Formula: SOCl2
Cl2OS
Molecular Weight: 118.97 g/mol

Thionyl chloride

CAS No.: 7719-09-7

Cat. No.: VC20855797

Molecular Formula: SOCl2
Cl2OS

Molecular Weight: 118.97 g/mol

* For research use only. Not for human or veterinary use.

Thionyl chloride - 7719-09-7

Specification

Description Thionyl chloride appears as a colorless to yellow fuming liquid with a suffocating pungent odor. Boiling point 79°C. A lachrymator. Highly corrosive and toxic. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has adverse health effects.
Thionyl chloride is a sulfinyl halide in which both of the halide atoms are chorines. It is a sulfinyl halide and a chlorine molecular entity.
CAS No. 7719-09-7
Molecular Formula SOCl2
Cl2OS
Molecular Weight 118.97 g/mol
IUPAC Name thionyl dichloride
Standard InChI InChI=1S/Cl2OS/c1-4(2)3
Standard InChI Key FYSNRJHAOHDILO-UHFFFAOYSA-N
Impurities The following impurities can be present:
SMILES O=S(Cl)Cl
Canonical SMILES O=S(Cl)Cl
Boiling Point 169 °F at 760 mm Hg (NIOSH, 2016)
76 °C at 760 mm Hg
76 °C
169°F
Colorform Colorless to pale yellow or reddish liquid
Pale yellow to red liquid
Colorless to pale yellow, fuming, refractive liquid
Colorless to yellow to reddish liquid [Note: Fumes form when exposed to moist air]
Melting Point -156 °F (NIOSH, 2016)
-104.5 °C
-156°F

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